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Introduction

Geranyl formate, the formate ester of geraniol, is a naturally occurring monoterpene with the
chemical formula C11H1802.[1] It is a colorless to pale yellow liquid characterized by a fresh,
green, rosy, and leafy aroma.[2] This compound is a constituent of various essential oils and is
widely utilized in the fragrance and flavor industries.[3][4][5] Beyond its sensory properties,
geranyl formate has garnered scientific interest for its potential biological activities, including
its role as an insect alarm pheromone and its purported hepatoprotective effects.[1] This
technical guide provides a comprehensive overview of the chemical structure of geranyl
formate, supported by quantitative data, a summary of its synthesis, and an exploration of its
known biological roles.

Chemical Structure and Properties

Geranyl formate is systematically known as [(2E)-3,7-dimethylocta-2,6-dienyl] formate.[1] Its
structure consists of a geranyl group, which is a C10 acyclic monoterpene alcohol moiety,
esterified with a formate group. The "(2E)" designation indicates the trans configuration of the
double bond at the C2 position.

Physicochemical Data

A summary of the key physicochemical properties of Geranyl formate is presented in Table 1.
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Property Value Reference
Molecular Formula C11H1802 [1]
Molecular Weight 182.26 g/mol [1]

CAS Number 105-86-2 [1]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 216 °C (lit.)

Density 0.915 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.46 (lit.)

. Insoluble in water; soluble in
Solubility ] [3]
organic solvents

Spectroscopic Data

The structural elucidation of Geranyl formate is confirmed through various spectroscopic
techniques. A summary of the available data is provided below.

Mass Spectrometry

The electron ionization (El) mass spectrum of Geranyl formate is characterized by a molecular
ion peak [M]* at m/z 182. The fragmentation pattern is consistent with its ester structure. Key
fragments and their relative intensities are listed in Table 2.

m/z Relative Intensity (%) Putative Fragment
69 99.99 [CsHs]*

41 50.19 [CsHs]*

68 21.34 [CsHe]*

136 11.54 [M - HCOOH]*

39 10.09 [C3Hs]*
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Data sourced from PubChem CID 5282109.[1]

Infrared (IR) Spectroscopy

The IR spectrum of Geranyl formate exhibits characteristic absorption bands corresponding to
its functional groups. The key peaks are summarized in Table 3.

Wavenumber (cm~?) Functional Group
~1720 C=0 stretch (ester)
~1160 C-0 stretch (ester)
~2920, 2850 C-H stretch (alkane)
~1670 C=C stretch (alkene)

Note: Specific peak positions can vary slightly based on the measurement conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While detailed assignments are not readily available in the searched literature, predicted *H
and 3C NMR spectra can be found in databases such as ChemicalBook.[6][7] These spectra
would be expected to show signals corresponding to the vinyl protons, allylic protons, methyl
groups, and the formate proton.

Synthesis of Geranyl Formate

The primary method for the synthesis of Geranyl formate is the Fischer esterification of
geraniol with formic acid, typically in the presence of an acid catalyst.[3]

General Experimental Protocol: Esterification of
Geraniol

A general procedure for the synthesis of Geranyl formate involves the following steps:

o Reaction Setup: Geraniol and an excess of formic acid are mixed in a round-bottom flask. A
catalytic amount of a strong acid, such as sulfuric acid, is added.
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» Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently
heated to drive the reaction to completion.[3] The progress of the reaction can be monitored
by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up and Purification: Upon completion, the reaction mixture is diluted with an organic
solvent and washed with water and a mild base (e.g., sodium bicarbonate solution) to
remove unreacted acid and catalyst. The organic layer is then dried over an anhydrous salt
(e.g., sodium sulfate) and the solvent is removed under reduced pressure. The crude product
is then purified, typically by vacuum distillation, to yield pure Geranyl formate.[3]

A patent has also described a method for preparing Geranyl formate using an ionic liquid as a
catalyst, which is presented as a greener alternative to traditional acid catalysis.[8]

Biological Activities and Signaling Pathways
Role as an Insect Alarm Pheromone

Geranyl formate is known to function as an alarm pheromone in various insect species.[1]
Alarm pheromones are semiochemicals released by an individual in response to a threat, which
then elicit a defensive or escape response in conspecifics.

While the precise signaling pathway for Geranyl formate in insects is not detailed in the
available literature, a general workflow for insect olfactory signaling can be proposed.

Click to download full resolution via product page
Caption: Generalized insect olfactory signaling pathway.

In this proposed pathway, Geranyl formate molecules are bound by Odorant Binding Proteins
(OBPs) in the insect's sensillar lymph. The OBP-pheromone complex then interacts with an
Olfactory Receptor (OR) on the dendritic membrane of an olfactory sensory neuron. This
interaction leads to the opening of ion channels, causing depolarization of the neuron and the
generation of an action potential. This signal is then transmitted to the central nervous system
(CNS), resulting in a behavioral response.
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Hepatoprotective Effects

Recent studies have suggested that Geranyl formate may possess hepatoprotective
properties. However, the cellular mechanisms and signaling pathways underlying this effect
have not been fully elucidated in the available literature. Generally, the hepatoprotective effects
of monoterpenes are often attributed to their antioxidant and anti-inflammatory activities. A
plausible, though not specifically demonstrated for Geranyl formate, workflow for
hepatoprotective action is outlined below.
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Caption: Putative mechanism of hepatoprotective action.

This diagram illustrates that hepatotoxins can induce oxidative stress and an inflammatory
response, leading to hepatocyte damage. Geranyl formate, through potential antioxidant and
anti-inflammatory effects, may inhibit these processes, thereby conferring cellular protection. It
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is important to note that this is a generalized pathway for hepatoprotective compounds and
specific research on Geranyl formate is required to confirm these mechanisms.

Applications in Drug Development and Research

The biological activities of Geranyl formate suggest potential avenues for its application in
drug development and research.[4] Its role as an insect pheromone could be exploited for the
development of novel pest management strategies. The potential hepatoprotective effects
warrant further investigation to understand its therapeutic potential in liver diseases.
Furthermore, as a well-characterized small molecule, it can serve as a lead compound for the
synthesis of new derivatives with enhanced biological activities.[4]

Conclusion

Geranyl formate is a monoterpene ester with a well-defined chemical structure and interesting
biological properties. While its use in the fragrance and flavor industry is well-established, its
roles as a semiochemical and a potential therapeutic agent are emerging areas of research.
Further studies are needed to fully elucidate the detailed experimental protocols for its
synthesis and to unravel the specific signaling pathways involved in its biological activities.
Such research will be crucial for harnessing the full potential of Geranyl formate in various
scientific and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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